ethyl (2E)-4,4,4-trifluoro-3-[(4-methylphenyl)formamido]but-2-enoate

• IUPAC Name: ethyl (E)-4,4,4-trifluoro-3-[(4-methylbenzoyl)amino]but-2-enoate
• InChI: InChI=1S/C14H14F3NO3/c1-3-21-12(19)8-11(14(15,16)17)18-13(20)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3,(H,18,20)/b11-8+
• InChI Key: BRYQTMHHZVUKTP-DHZHZOJOSA-N
• Canonical SMILES: CCOC(=O)C=C(C(F)(F)F)NC(=O)C1=CC=C(C=C1)C
• Isomeric SMILES: CCOC(=O)/C=C(\C(F)(F)F)/NC(=O)C1=CC=C(C=C1)C
• Molecular Formula: C14H14F3NO3
• Molecular Weight: 301.26 g/mol

Description

Ethyl (2E)-4,4,4-trifluoro-3-[(4-methylphenyl)formamido]but-2-enoate, also known as TFB, is a synthetic compound that has been widely used in scientific research. TFB is a member of the class of compounds called trifluoromethyl ketones, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 2-cyano-4,4,4-trifluoro-3-(phenylamino)but-2-enoates, which are closely related to the compound , have been synthesized using ethyl 2-cyanoacetate and trifluoroacetimidoyl chloride derivatives. These compounds were further used in intramolecular cyclization to produce (trifluoromethyl)quinoline-3-carbonitrile derivatives (Darehkordi et al., 2018).

Structural and Crystallographic Analysis

• Studies on compounds similar to ethyl (2E)-4,4,4-trifluoro-3-[(4-methylphenyl)formamido]but-2-enoate, such as ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, have revealed interesting N⋯π and O⋯π interactions in their crystal packing. These interactions are more prominent than direct hydrogen bonding in these structures (Zhang et al., 2011).

Reactions and Transformations

• Ethyl 3,3-difluoro-2-methylpropenoate, another closely related compound, has been shown to form 1:1 adducts with cyclic ethers and acetals under free radical conditions, demonstrating its potential for diverse chemical transformations (Bumgardner & Burgess, 2000).
• The compound has also been used in the synthesis of 3-fluorofuran-2(5H)-ones, showcasing its utility in generating fluorinated building blocks for various applications (Pomeisl et al., 2007).

Material Science and Engineering

• In the field of materials science, related fluorinated compounds have been synthesized for use as monomers in the creation of side chain liquid crystalline polysiloxanes. These materials exhibit high smectogen properties, indicating potential applications in advanced material design (Bracon et al., 2000).

Catalysis

• Lanthanide formamidinates, which are related to the compound , have been explored as catalysts for the Tishchenko reaction, demonstrating the potential of such compounds in catalytic applications (Zuyls et al., 2008).